N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)-4-phenylbutanamide

• IUPAC Name: N-[2-[4-(4-fluorophenyl)piperazin-1-yl]sulfonylethyl]-4-phenylbutanamide
• InChI: InChI=1S/C22H28FN3O3S/c23-20-9-11-21(12-10-20)25-14-16-26(17-15-25)30(28,29)18-13-24-22(27)8-4-7-19-5-2-1-3-6-19/h1-3,5-6,9-12H,4,7-8,13-18H2,(H,24,27)
• InChI Key: KPFCKLSUCVWHJT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)S(=O)(=O)CCNC(=O)CCCC3=CC=CC=C3
• Molecular Formula: C22H28FN3O3S
• Molecular Weight: 433.5 g/mol

Description

N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)-4-phenylbutanamide, also known as FPEB, is a chemical compound that is used in scientific research to study the function and regulation of certain receptors in the brain. This compound is a potent and selective agonist for the metabotropic glutamate receptor 5 (mGluR5), which plays an important role in regulating synaptic plasticity and neuronal excitability.

Scientific Research Applications

• Antimicrobial Agents A study by Krishnamurthy et al. (2011) synthesized a series of sulfonamide and carboxamide derivatives, including structures similar to the compound in focus. These derivatives demonstrated potent inhibitory activity against both Gram-positive and Gram-negative bacteria. The research highlights the potential of these compounds in developing new antimicrobial agents.
• PET Tracers for 5-HT1A Receptors García et al. (2014) developed N-(4-[(18)F]-fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}carboxamides as analogs for PET imaging of serotonin 5-HT1A receptors. These compounds, including similar chemical structures to the compound in focus, exhibit high brain uptake and stability. Their utility lies in studying neuropsychiatric disorders.
• Anticancer Agents Rehman et al. (2018) explored the anticancer potential of propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole. These compounds, related to the molecule we’re discussing, showed significant antiproliferative activity against various cancer cell lines. This suggests their promise as potential anticancer agents.

Synthesis Analysis

• Investigating the methods used to synthesize this compound, including starting materials, reactions, and yield, provides valuable insights into its production.
• Molecular Structure Analysis Understanding the atomic arrangement and functional groups within the compound aids in predicting its behavior and interactions.
• Chemical Reactions Analysis Studying the reactions that the compound undergoes, including reactants, products, mechanisms, and yields, contributes to our understanding of its reactivity.
• Physical and Chemical Properties Analysis Examining properties such as melting point, boiling point, solubility, stability, and reactivity informs its practical applications.